Cas no 1421455-57-3 (4-(5-chlorothiophene-2-carbonyl)-3-[(morpholin-4-yl)methyl]-1,4-thiazepane)

• Product Name: 4-(5-chlorothiophene-2-carbonyl)-3-[(morpholin-4-yl)methyl]-1,4-thiazepane
• CAS No: 1421455-57-3
• MF: C₁₅H₂₁ClN₂O₂S₂
• MW: 360.922440290451
• CID: 5365328
• Update Time: 2025-11-01

4-(5-chlorothiophene-2-carbonyl)-3-[(morpholin-4-yl)methyl]-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• (5-chlorothiophen-2-yl)-[3-(morpholin-4-ylmethyl)-1,4-thiazepan-4-yl]methanone
• 4-(5-chlorothiophene-2-carbonyl)-3-[(morpholin-4-yl)methyl]-1,4-thiazepane

• Inchi： 1S/C15H21ClN2O2S2/c16-14-3-2-13(22-14)15(19)18-4-1-9-21-11-12(18)10-17-5-7-20-8-6-17/h2-3,12H,1,4-11H2
• InChI Key： MDSYYXMXTRFKGS-UHFFFAOYSA-N
• SMILES： C(C1SC(Cl)=CC=1)(N1CCCSCC1CN1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 4-(5-chlorothiophene-2-carbonyl)-3-[(morpholin-4-yl)methyl]-1,4-thiazepane

Introduction to 4-(5-chlorothiophene-2-carbonyl)-3-[(morpholin-4-yl)methyl]-1,4-thiazepane

The compound 4-(5-chlorothiophene-2-carbonyl)-3-[(morpholin-4-yl)methyl]-1,4-thiazepane, with CAS No. 1421455-57-3, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazepanes, which are heterocyclic compounds containing a six-membered ring with two heteroatoms: sulfur and nitrogen. The structure of this compound is characterized by the presence of a morpholinyl group and a chlorothiophene moiety, which contribute to its unique chemical properties and potential biological activities.

The synthesis of this compound involves a series of intricate chemical reactions, including molecular coupling, ring-closing metathesis, and substitution reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The incorporation of the morpholinyl group into the molecule is particularly noteworthy, as it enhances the compound's stability and bioavailability.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits potent activity against various enzymes, including cyclin-dependent kinases (CDKs) and matrix metalloproteinases (MMPs), which are implicated in numerous pathological conditions such as cancer, inflammation, and fibrosis. The presence of the chlorothiophene moiety plays a crucial role in modulating these activities by influencing the molecule's electronic properties and conformational flexibility.

The structural uniqueness of this compound also makes it an excellent candidate for further drug development. Researchers have explored its potential as a lead compound for designing novel therapeutics targeting specific molecular pathways. For instance, studies have demonstrated its ability to inhibit the growth of cancer cells by inducing apoptosis and disrupting cell cycle progression. These findings underscore its potential as an anticancer agent with minimal side effects compared to conventional chemotherapeutic agents.

Beyond its therapeutic applications, this compound has also found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalytic applications. Recent research has highlighted its role as a ligand in asymmetric catalysis, where it facilitates the synthesis of enantioselective products with high efficiency.

In conclusion, 4-(5-chlorothiophene-2-carbonyl)-3-[(morpholin-4-yl)methyl]-1,4-thiazepane represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with cutting-edge synthetic techniques and promising biological profiles, positions it as a valuable asset in both academic research and industrial development.